92-84-2

Phenothiazine

In Stock

• CAS RN:
• 92-84-2

• Formula:
• C12H9NS

• InChI:
• InChI=1S/C12H9NS/c1-3-7-11-9(5-1)13-10-6-2-4-8-12(10)14-11/h1-8,13H

• InChIKey:
• WJFKNYWRSNBZNX-UHFFFAOYSA-N

• The structure of phenothiazine is rigid, being tricyclic. It is known to alter dopamine (3,4-dihydroxyphenethylamine). Its use as an electron donor is based on its unique hole transporting ability, electron releasing nitrogen and sulfur heteroatoms and its non-planar structure leading to lower molecular aggregation.
  Phenothiazine is a class of agents exhibiting antiemetic, antipsychotic, antihistaminic, and anticholinergic activities. Phenothiazines antagonize the dopamine D2-receptor in the chemoreceptor trigger zone (CTZ) of the brain, potentially preventing chemotherapy-induced emesis. In addition, these agents have peripherally or centrally antagonistic activity against alpha adrenergic, serotonergic, histaminic, and muscarinic receptors. (NCI)
  Phenothiazine is a light green to steel-blue powder. Acquires a greenish-brown tint under exposure to sunlight. (NTP, 1992)...

1-[2-(Piperazin-1-yl)ethyl]pyrrolidine-2,5-dione

• CAS RN:
• 34992-84-2

• Formula:
• C10H17N3O2

• InChI:
• InChI=1S/C10H17N3O2/c14-9-1-2-10(15)13(9)8-7-12-5-3-11-4-6-12/h11H,1-8H2

• InChIKey:
• XRCXPKNNCGGYEO-UHFFFAOYSA-N

• 1-[2-(Piperazin-1-yl)ethyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C10H17N3O2 and its molecular weight is 211.26 g/mol. The purity is usually 95%.

3-Cyclopentyl-2,2-dimethylpropanoic acid

In Stock

• CAS RN:
• 50592-84-2

• Formula:
• C10H18O2

• InChI:
• InChI=1S/C10H18O2/c1-10(2,9(11)12)7-8-5-3-4-6-8/h8H,3-7H2,1-2H3,(H,11,12)

• InChIKey:
• XSKZWBTVDUTHSM-UHFFFAOYSA-N

• 3-Cyclopentyl-2,2-dimethylpropanoic acid is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.

2-(Chlorodifluoromethylthio)-3-oxo-butanoic acid ethyl ester

In Stock

• CAS RN:
• 42092-84-2

• Formula:
• C7H9ClF2O3S

• InChI:
• InChI=1S/C7H9ClF2O3S/c1-3-13-6(12)5(4(2)11)14-7(8,9)10/h5H,3H2,1-2H3

• InChIKey:
• SSLFSAXZRUPXQS-UHFFFAOYSA-N

• 2-(Chlorodifluoromethylthio)-3-oxo-butanoic acid ethyl ester is a useful research compound. Its molecular formula is C7H9ClF2O3S and its molecular weight is 246.66 g/mol. The purity is usually 95%.

Methyl (2S)-2,6-DI{[(benzyloxy)carbonyl]amino}hexanoate

In Stock

• CAS RN:
• 55592-84-2

• Formula:
• C23H28N2O6

• InChI:
• InChI=1S/C23H28N2O6/c1-29-21(26)20(25-23(28)31-17-19-12-6-3-7-13-19)14-8-9-15-24-22(27)30-16-18-10-4-2-5-11-18/h2-7,10-13,20H,8-9,14-17H2,1H3,(H,24,27)(H,25,28)

• InChIKey:
• NPSCRWGIIAFLPG-UHFFFAOYSA-N

• Methyl (2S)-2,6-DI{[(benzyloxy)carbonyl]amino}hexanoate is a useful research compound. Its molecular formula is C23H28N2O6 and its molecular weight is 428.5 g/mol. The purity is usually 95%.

N2,N2-Diethylpyridine-2,5-diamine

In Stock

• CAS RN:
• 34392-84-2

• Formula:
• C9H15N3

• InChI:
• InChI=1S/C9H15N3/c1-3-12(4-2)9-6-5-8(10)7-11-9/h5-7H,3-4,10H2,1-2H3

• InChIKey:
• OBNDQWYYQMAJDN-UHFFFAOYSA-N

• N2,N2-Diethylpyridine-2,5-diamine is a useful research compound. Its molecular formula is C9H15N3 and its molecular weight is 165.24 g/mol. The purity is usually 95%.

2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

In Stock

• CAS RN:
• 932992-84-2

• Formula:
• C19H18F3N3O3S2

• InChI:
• InChI=1S/C19H18F3N3O3S2/c1-2-11-25-15-9-5-6-10-16(15)30(27,28)24-18(25)29-12-17(26)23-14-8-4-3-7-13(14)19(20,21)22/h3-10H,2,11-12H2,1H3,(H,23,26)

• InChIKey:
• PUIUOXKJGTXUHB-UHFFFAOYSA-N

• 2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H18F3N3O3S2 and its molecular weight is 457.5 g/mol. The purity is usually 95%.

3'-Piperidinomethyl-2-thiomethylbenzophenone

In Stock

• CAS RN:
• 898792-84-2

• Formula:
• C20H23NOS

• InChI:
• InChI=1S/C20H23NOS/c1-23-19-11-4-3-10-18(19)20(22)17-9-7-8-16(14-17)15-21-12-5-2-6-13-21/h3-4,7-11,14H,2,5-6,12-13,15H2,1H3

• InChIKey:
• ORCIEPKAXJAJCO-UHFFFAOYSA-N

• 3'-Piperidinomethyl-2-thiomethylbenzophenone is a useful research compound. Its molecular formula is C20H23NOS and its molecular weight is 325.5 g/mol. The purity is usually 95%.

Methyl 2-formyl-6-hydroxybenzoate

In Stock

• CAS RN:
• 136192-84-2

• Formula:
• C9H8O4

• InChI:
• InChI=1S/C9H8O4/c1-13-9(12)8-6(5-10)3-2-4-7(8)11/h2-5,11H,1H3

• InChIKey:
• WDYYLHVXCSRDRG-UHFFFAOYSA-N

• Methyl 2-formyl-6-hydroxybenzoate is a useful research compound. Its molecular formula is C9H8O4 and its molecular weight is 180.16 g/mol. The purity is usually 95%.

4-[({[3-(4-fluorophenyl)acryloyl]amino}carbothioyl)amino]-N-methyl-N-phenylbenzenesulfonamide

In Stock

• CAS RN:
• 791792-84-2

• Formula:
• C23H20FN3O3S2

• InChI:
• InChI=1S/C23H20FN3O3S2/c1-27(20-5-3-2-4-6-20)32(29,30)21-14-12-19(13-15-21)25-23(31)26-22(28)16-9-17-7-10-18(24)11-8-17/h2-16H,1H3,(H2,25,26,28,31)/b16-9+

• InChIKey:
• SNHLIUXZWSSJAM-CXUHLZMHSA-N

• 4-[({[3-(4-fluorophenyl)acryloyl]amino}carbothioyl)amino]-N-methyl-N-phenylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H20FN3O3S2 and its molecular weight is 469.6g/mol. The purity is usually 95%.

Methyl 2-amino-4-hydroxy-5-methoxybenzoate

In Stock

• CAS RN:
• 848092-84-2

• Formula:
• C9H11NO4

• InChI:
• InChI=1S/C9H11NO4/c1-13-8-3-5(9(12)14-2)6(10)4-7(8)11/h3-4,11H,10H2,1-2H3

• InChIKey:
• KVKBPICSIFDGGR-UHFFFAOYSA-N

• Methyl 2-amino-4-hydroxy-5-methoxybenzoate is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.

1-(5-Fluoropyridin-2-yl)piperidin-4-ol

In Stock

• CAS RN:
• 1247792-84-2

• Formula:
• C10H13FN2O

• InChI:
• InChI=1S/C10H13FN2O/c11-8-1-2-10(12-7-8)13-5-3-9(14)4-6-13/h1-2,7,9,14H,3-6H2

• InChIKey:
• CDULRTBXVPTIQA-UHFFFAOYSA-N

• 1-(5-Fluoropyridin-2-yl)piperidin-4-ol is a useful research compound. Its molecular formula is C10H13FN2O and its molecular weight is 196.225. The purity is usually 95%.

2-(1,3-Dihydro-2-benzofuran-1-yl)propan-1-amine

Usually In Stock

• CAS RN:
• 2248292-84-2

• Formula:
• C11H15NO

• InChI:
• InChI=1S/C11H15NO/c1-8(6-12)11-10-5-3-2-4-9(10)7-13-11/h2-5,8,11H,6-7,12H2,1H3

• InChIKey:
• LOAPVDGOIBDBRK-UHFFFAOYSA-N

• 2-(1,3-Dihydro-2-benzofuran-1-yl)propan-1-amine is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.247. The purity is usually 95%.

5-Chloro-2-methoxy-3-nitrophenyl benzoate

In Stock

• CAS RN:
• 1221792-84-2

• Formula:
• C14H10ClNO5

• InChI:
• InChI=1S/C14H10ClNO5/c1-20-13-11(16(18)19)7-10(15)8-12(13)21-14(17)9-5-3-2-4-6-9/h2-8H,1H3

• InChIKey:
• REDHGOXQUJIHKU-UHFFFAOYSA-N

• 5-Chloro-2-methoxy-3-nitrophenyl benzoate is a useful research compound. Its molecular formula is C14H10ClNO5 and its molecular weight is 307.68 g/mol. The purity is usually 95%.